Cas no 62267-66-7 (3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]-)

3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]- structure
62267-66-7 structure
Product name:3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]-
CAS No:62267-66-7
MF:C17H13NO6
MW:327.28822
CID:451756
PubChem ID:71388112

3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]-
    • (8-acetyloxy-7-oxophenoxazin-2-yl)methyl acetate
    • 8-[(Acetyloxy)methyl]-3-oxo-3H-phenoxazin-2-yl acetate
    • 62267-66-7
    • DTXSID20810188
    • Inchi: InChI=1S/C17H13NO6/c1-9(19)22-8-11-3-4-15-12(5-11)18-13-6-17(23-10(2)20)14(21)7-16(13)24-15/h3-7H,8H2,1-2H3
    • InChI Key: CGSJSGKWKVMQAM-UHFFFAOYSA-N
    • SMILES: CC(=O)OCC1=CC2=C(C=C1)OC3=CC(=O)C(=CC3=N2)OC(=O)C

Computed Properties

  • Exact Mass: 327.07429
  • Monoisotopic Mass: 327.07428713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • PSA: 91.26

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